5-Methyl-1,3-benzenediacetonitrile
CAS No.: 120511-74-2
Cat. No.: VC0193217
Molecular Formula: C11H10N2
Molecular Weight: 170.22
Purity: > 95%
* For research use only. Not for human or veterinary use.

Specification
CAS No. | 120511-74-2 |
---|---|
Molecular Formula | C11H10N2 |
Molecular Weight | 170.22 |
IUPAC Name | 2-[3-(cyanomethyl)-5-methylphenyl]acetonitrile |
Standard InChI | InChI=1S/C11H10N2/c1-9-6-10(2-4-12)8-11(7-9)3-5-13/h6-8H,2-3H2,1H3 |
SMILES | CC1=CC(=CC(=C1)CC#N)CC#N |
Appearance | Solid powder |
Introduction
Chemical Identity and Structure
5-Methyl-1,3-benzenediacetonitrile, also known as 3,5-bis(cyanomethyl)toluene, is an aromatic compound with nitrile functional groups. Its structure consists of a benzene ring with a methyl group at position 5 and two acetonitrile (-CH₂CN) groups at positions 1 and 3.
Basic Identification
The compound is registered with CAS number 120511-74-2 and is known by several synonyms in the scientific literature . It has a molecular formula of C₁₁H₁₀N₂, although some variations in reporting exist .
Structural Features
The key structural components include:
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A benzene core structure
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A methyl substituent at position 5
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Two acetonitrile groups (-CH₂CN) at positions 1 and 3
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Two nitrile groups (C≡N) as the terminal functional groups
This arrangement creates a symmetrical molecule with distinct reactive sites, contributing to its utility in organic synthesis as a building block.
Physical and Chemical Properties
5-Methyl-1,3-benzenediacetonitrile exhibits specific physical and chemical properties that influence its handling, storage, and applications in various settings. The following table summarizes key physical properties reported from different sources:
Property | Value (Source 1) | Value (Source 2) | Unit |
---|---|---|---|
Molecular Weight | 170.21 | 168.20 | g/mol |
Physical State | Solid | Crystalline powder | - |
Color | White to Off-White | White to off-white | - |
Melting Point | 71-72 | 89-92 | °C |
Boiling Point | 225 (at 14 mmHg) | 315 (decomposes) | °C |
Density | 1.076±0.06 | 1.18 (at 20°C) | g/cm³ |
Solubility | Slightly soluble in chloroform, dichloromethane, ethyl acetate | Soluble in DMF, DMSO; sparingly soluble in ethanol | - |
Stability and Reactivity
The compound demonstrates high thermal stability, making it suitable for high-pressure catalytic processes . It is generally stable under ambient conditions but should be protected from prolonged UV exposure . The presence of two nitrile groups provides opportunities for various chemical transformations, contributing to its versatility in organic synthesis.
Spectroscopic Properties
While detailed spectroscopic data is limited in the available sources, the compound would exhibit characteristic infrared absorption bands for the nitrile groups (typically around 2200-2300 cm⁻¹) and patterns consistent with substituted aromatic compounds in both NMR and mass spectrometry.
Synthesis and Production
Industrial Production
5-Methyl-1,3-benzenediacetonitrile is produced industrially as a specialty chemical, primarily for pharmaceutical applications. Production typically involves multi-step organic synthesis with careful control of reaction conditions to ensure purity .
Quality Specifications
Commercial production of 5-Methyl-1,3-benzenediacetonitrile adheres to strict quality specifications, particularly when intended for pharmaceutical intermediates:
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Purity (HPLC): ≥99.5%
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Moisture content (Karl Fischer): ≤0.2%
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Heavy metals: ≤10 ppm
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Residual solvents: Meets ICH Q3C guidelines for pharmaceutical substances
Applications and Uses
Pharmaceutical Applications
The primary application of 5-Methyl-1,3-benzenediacetonitrile is in pharmaceutical synthesis, where it serves several important functions:
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Precursor for cardiovascular drug intermediates
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Building block in heterocyclic compound synthesis
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Key intermediate in the synthesis of anastrozole, an aromatase inhibitor used in breast cancer treatment
The compound's symmetrical structure with two nitrile groups makes it particularly valuable for constructing more complex pharmaceutical molecules through selective transformations.
Research Applications
Recent research has explored potential new applications of 5-Methyl-1,3-benzenediacetonitrile derivatives in medicinal chemistry:
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As components in the development of new therapeutic agents
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In structural modification studies for improved bioactivity
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As synthetic intermediates in continuous flow reactor processes
Manufacturer | Product Number | Purity | Quantity | Price (USD) | Updated |
---|---|---|---|---|---|
TCI Chemical | M2934 | >98.0% (GC) | 5g | $204 | 2024-03-01 |
TCI Chemical | M2934 | >98.0% (GC) | 25g | $656 | 2021-12-16 |
USBiological | 282505 | Not specified | 500mg | $475 | 2021-12-16 |
USBiological | 284377 | Not specified | 50mg | $353 | 2021-12-16 |
TRC | M288865 | Not specified | 250mg | $400 | 2021-12-16 |
This pricing information indicates that 5-Methyl-1,3-benzenediacetonitrile is a specialty research chemical with relatively high production costs, consistent with its use primarily in pharmaceutical research and development rather than large-scale industrial applications.
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